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Compound of Interest

Compound Name: Sodium stannate trihydrate

Cat. No.: B077131

An In-Depth Technical Guide to Sodium Stannate Trihydrate

This guide provides comprehensive information on the chemical properties, synthesis
applications, and experimental protocols involving sodium stannate trihydrate, tailored for
researchers, scientists, and drug development professionals.

Core Properties of Sodium Stannate Trihydrate

Sodium stannate trihydrate is an inorganic compound that serves as a key reagent and
precursor in various chemical and material science applications. It is a colorless salt that is
formed when metallic tin or tin(IV) oxide is dissolved in sodium hydroxide[1].

Quantitative Data Summary

The fundamental molecular and physical properties of sodium stannate trihydrate are
summarized in the table below. There are slight variations in the reported molecular weight in
the literature, which are noted.
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Property Value Citations
Molecular Formula NazSn0s3-3H20 or HeNaz0eSn [21[31[41[5][6]
Molecular Weight 266.73 g/mol [2][4][5][6]
166.71 g/mol [3]

CAS Number 12209-98-2 [3][4][5]
Appearance White crystalline powder [3]

N Soluble in water; Insoluble in
Solubility [61[7]
ethanol and acetone

Melting Point 140°C (decomposes) [61[7]

Experimental Protocols

Sodium stannate trihydrate is frequently used in the synthesis of tin-based nanomaterials.
Below is a detailed methodology for the synthesis of tin oxide (SnO2z)-coated gold (Au)
nanoparticles, a process relevant to fields such as catalysis and diagnostics.

Synthesis of SnO2-Coated Gold Nanoparticles

This protocol describes a two-step process: the synthesis of citrate-stabilized gold
nanoparticles, followed by their encapsulation with a tin oxide shell using sodium stannate
trihydrate.

Materials:

1% HAUCI4 solution

1.0 wt% Sodium citrate solution

Sodium stannate trihydrate (Na2Sn0Os-3H20), 40 mM solution

Deionized water (H20)

Procedure:
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» Synthesis of Citrate-Stabilized Au Nanopatrticles:

o |In a 250 mL beaker, dilute 0.5 mL of 1% HAuUCI4 solution with H20 to a total volume of 150
mL.

o Heat the solution to boiling while stirring.
o Quickly add 10 mL of a 1.0 wt% sodium citrate solution to the boiling HAuCla solution.

o Observe the color change from light yellow to dark red, which indicates the formation of
gold nanopatrticles. This process may take up to an hour.

o Coating Au Nanoparticles with SnOz2:

o Place a 150 mL aliquot of the prepared citrate-stabilized gold nanoparticle solution into a
warm water bath set to 60°C and stir vigorously.

o Rapidly add 5.0 mL of a 40 mM sodium stannate trihydrate solution. A purple colloidal
solution will form, indicating the coating of gold nanoparticles with SnO2z[7].

o Collect the colloidal particles by centrifugation at 7000 rpm for 20 minutes.

o Wash the collected particles with deionized water to remove unreacted species and
impurities.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of SnO2z-coated gold

nanoparticles.
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Step 1: Au Nanoparticle Synthesis
( Dilute HAuCl4 Solution )

1. Heat
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2. Add Reagent

\/

' Add Sodium Citrate '

3. Reaction

\/

Formation of Au Nanoparticles
(Dark Red Solution)
L]

ITransfer for Coating

Step#: SnO2 Coating

Au Nanoparticle Solution
in 60°C Water Bath

4. Add Coating Precursor

\
Add Sodium Stannate
Trihydrate

5. Coating Reaction

\/

Formation of SnO2-Coated Au
(Purple Solution)

6. Purification

\ 4

' Centrifuge and Wash '

7. Isolate

\/

Final Product:
SnO2-Coated Au Nanoparticles

Click to download full resolution via product page

Caption: Workflow for synthesizing SnOz-coated gold nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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